Cas no 1783722-83-7 (4-(1,1-difluoroethyl)pyridin-2-ol)

• Product Name: 4-(1,1-difluoroethyl)pyridin-2-ol
• CAS No: 1783722-83-7
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 4779863
• Update Time: 2025-10-24

4-(1,1-difluoroethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoroethyl)pyridin-2-ol

• Inchi： 1S/C7H7F2NO/c1-7(8,9)5-2-3-10-6(11)4-5/h2-4H,1H3,(H,10,11)
• InChI Key： VAIAHOCMYPGDPW-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C(F)(F)C)=C1

Additional information on 4-(1,1-difluoroethyl)pyridin-2-ol

Introduction to 4-(1,1-difluoroethyl)pyridin-2-ol (CAS No. 1783722-83-7)

4-(1,1-difluoroethyl)pyridin-2-ol, with the CAS number 1783722-83-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a difluoroethyl substituent. These features contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(1,1-difluoroethyl)pyridin-2-ol can be represented as C₉H₉F₂NO. The presence of the difluoroethyl group introduces significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The pyridine ring, a common motif in many bioactive molecules, provides a platform for further functionalization and optimization.

Recent studies have explored the potential of 4-(1,1-difluoroethyl)pyridin-2-ol in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), are characterized by excessive production of pro-inflammatory cytokines and oxidative stress. Research has shown that 4-(1,1-difluoroethyl)pyridin-2-ol exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress in vitro and in vivo.

In addition to its anti-inflammatory properties, 4-(1,1-difluoroethyl)pyridin-2-ol has also been investigated for its potential as an antiviral agent. Viral infections pose a significant global health challenge, and the development of new antiviral drugs is crucial. Studies have demonstrated that 4-(1,1-difluoroethyl)pyridin-2-ol can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a promising lead compound for further drug development.

The pharmacokinetic properties of 4-(1,1-difluoroethyl)pyridin-2-ol have also been studied extensively. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in preclinical studies, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(1,1-difluoroethyl)pyridin-2-ol in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings support the continued development of this compound as a potential therapeutic agent.

The synthetic route to 4-(1,1-difluoroethyl)pyridin-2-ol has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring and the introduction of the difluoroethyl group. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, 4-(1,1-difluoroethyl)pyridin-2-ol (CAS No. 1783722-83-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.